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Compound of Interest

Compound Name: Mrs 2219

Cat. No.: B1676833 Get Quote

Application Notes and Protocols for MRS 2219
For Researchers, Scientists, and Drug Development Professionals

Introduction
MRS 2219 is a pyridoxal phosphate derivative that acts as a modulator of purinergic receptors.

It has been identified as a selective antagonist of the P2Y1 receptor and a potentiator of P2X1

receptor-mediated responses. These receptors are implicated in a variety of physiological

processes, including platelet aggregation, smooth muscle contraction, and neurotransmission,

making MRS 2219 a valuable tool for research in these areas and a potential lead compound in

drug development.

This document provides a detailed protocol for the dissolution of MRS 2219, summarizes its

key quantitative data, and presents its role in relevant signaling pathways and a typical

experimental workflow.

Quantitative Data Summary
The following table summarizes the key quantitative information for MRS 2219.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1676833?utm_src=pdf-interest
https://www.benchchem.com/product/b1676833?utm_src=pdf-body
https://www.benchchem.com/product/b1676833?utm_src=pdf-body
https://www.benchchem.com/product/b1676833?utm_src=pdf-body
https://www.benchchem.com/product/b1676833?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Source

Molecular Weight 231.14 g/mol Multiple Suppliers

Solubility < 23.11 mg/mL in 1 eq. NaOH APExBIO, MyBioSource

Soluble to 100 mM in 1 eq.

NaOH
R&D Systems

Purity ≥98% Multiple Suppliers

Appearance White to off-white solid General Product Information

Experimental Protocols
Preparation of 1N Sodium Hydroxide (NaOH) Solution
A 1N NaOH solution is required for dissolving MRS 2219.

Materials:

Sodium hydroxide (NaOH) pellets

Distilled or deionized water

Volumetric flask (e.g., 100 mL or 1 L)

Weighing scale

Beaker

Stir bar and stir plate

Appropriate personal protective equipment (PPE): safety goggles, gloves, lab coat

Procedure:

To prepare 1 L of 1N NaOH, accurately weigh 40.0 g of NaOH pellets. To prepare 100 mL,

weigh 4.0 g of NaOH.[1][2][3]
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Add approximately half of the final desired volume of distilled water to a beaker.

Slowly and carefully add the NaOH pellets to the water while stirring continuously. Caution:

The dissolution of NaOH is an exothermic reaction and will generate heat.

Once the NaOH is completely dissolved, allow the solution to cool to room temperature.

Carefully transfer the cooled solution to a volumetric flask of the appropriate size.

Add distilled water to the flask until the bottom of the meniscus reaches the calibration mark.

Cap the flask and invert it several times to ensure the solution is thoroughly mixed.

Store the 1N NaOH solution in a tightly sealed, properly labeled container at room

temperature.

Protocol for Dissolving MRS 2219 and Preparation of a
Stock Solution
This protocol describes the preparation of a stock solution of MRS 2219.

Materials:

MRS 2219 powder

1N NaOH solution (prepared as described above)

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes

Procedure:

Before opening, briefly centrifuge the vial of MRS 2219 powder to ensure all the powder is at

the bottom of the vial.
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Determine the desired concentration of the stock solution. For example, to prepare a 10 mM

stock solution:

Molecular Weight of MRS 2219 = 231.14 g/mol

Weight of MRS 2219 for 1 mL of 10 mM solution = 0.01 mol/L * 231.14 g/mol * 0.001 L =

0.0023114 g = 2.31 mg

Weigh the calculated amount of MRS 2219 powder and place it in a sterile microcentrifuge

tube.

Add the appropriate volume of 1N NaOH to achieve the desired concentration.

Vortex the solution thoroughly until the MRS 2219 is completely dissolved. Gentle warming

or brief sonication can be used to aid dissolution if necessary.

For use in cell culture experiments, it is recommended to sterile filter the stock solution

through a 0.22 µm syringe filter.

Storage: For short-term storage, the solution can be kept at 4°C. For long-term storage, it is

recommended to aliquot the stock solution into smaller volumes and store at -20°C or -80°C

to avoid repeated freeze-thaw cycles. Some sources suggest that solutions can be stored at

-80°C for up to 2 years.[4] It is generally advised to use freshly prepared solutions for optimal

results.

Signaling Pathways and Experimental Workflow
Signaling Pathway of MRS 2219 Action
MRS 2219 modulates the activity of two types of purinergic receptors: P2X1 and P2Y1. The

diagram below illustrates the signaling pathways associated with these receptors and the

points of intervention for MRS 2219.
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Caption: Signaling pathways of P2X1 and P2Y1 receptors modulated by MRS 2219.
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Experimental Workflow: Calcium Mobilization Assay
A common application for MRS 2219 is to study its effect on intracellular calcium mobilization in

response to purinergic receptor activation. The following diagram outlines a typical

experimental workflow for such an assay.

Start

1. Cell Culture
(Cells expressing P2X1/P2Y1 receptors)

2. Dye Loading
(Load cells with a calcium indicator, e.g., Fluo-4 AM)

3. Compound Addition
(Add MRS 2219 at various concentrations)

4. Agonist Stimulation
(Add ATP or ADP to activate receptors)

5. Measurement
(Measure fluorescence intensity over time using a plate reader)

6. Data Analysis
(Calculate changes in intracellular calcium concentration)

End
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Caption: Workflow for a cell-based calcium mobilization assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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